Cas no 1566323-20-3 ((5-chloropyridin-2-yl)methanesulfonyl chloride)

• Product Name: (5-chloropyridin-2-yl)methanesulfonyl chloride
• CAS No: 1566323-20-3
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• MDL: MFCD26064645
• CID: 5210223
• PubChem ID: 112639798
• Update Time: 2025-11-02

(5-chloropyridin-2-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanesulfonyl chloride, 5-chloro-
• (5-chloropyridin-2-yl)methanesulfonyl chloride

• MDL： MFCD26064645
• Inchi： 1S/C6H5Cl2NO2S/c7-5-1-2-6(9-3-5)4-12(8,10)11/h1-3H,4H2
• InChI Key： DKAPCPXCFWZXMT-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=NC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on (5-chloropyridin-2-yl)methanesulfonyl chloride

Comprehensive Guide to (5-Chloropyridin-2-yl)methanesulfonyl Chloride (CAS No. 1566323-20-3): Properties, Applications, and Market Insights

(5-Chloropyridin-2-yl)methanesulfonyl chloride (CAS No. 1566323-20-3) is a specialized sulfonyl chloride derivative widely used in pharmaceutical and agrochemical research. This compound, featuring a chloropyridine backbone, is valued for its reactivity as a key intermediate in synthesizing bioactive molecules. With the growing demand for heterocyclic compounds in drug discovery, this chemical has gained prominence in recent years.

The molecular structure of (5-chloropyridin-2-yl)methanesulfonyl chloride combines a pyridine ring with a reactive sulfonyl chloride group, making it particularly useful for cross-coupling reactions and nucleophilic substitutions. Researchers frequently employ this compound in the development of kinase inhibitors and antimicrobial agents, addressing current healthcare challenges like antibiotic resistance and targeted cancer therapies.

In the agrochemical sector, 1566323-20-3 serves as a building block for novel crop protection agents. Its chloropyridine moiety contributes to the lipophilicity of active ingredients, enhancing their bioavailability and environmental stability. This aligns with the industry's focus on developing sustainable pesticides with reduced ecological impact.

The synthesis of (5-chloropyridin-2-yl)methanesulfonyl chloride typically involves chlorosulfonation of the corresponding pyridine precursor. Recent advancements in flow chemistry have improved the safety and efficiency of such processes, reflecting the pharmaceutical industry's shift toward continuous manufacturing technologies.

Analytical characterization of this compound utilizes modern techniques including HPLC-MS and NMR spectroscopy. The purity specification for research-grade material generally exceeds 98%, with particular attention to minimizing isomeric impurities that could affect downstream applications.

Market trends indicate growing interest in 1566323-20-3 from contract research organizations and academic institutions. The compound's versatility in medicinal chemistry has led to its inclusion in several high-throughput screening libraries, particularly for projects targeting infectious diseases and metabolic disorders.

Storage and handling of (5-chloropyridin-2-yl)methanesulfonyl chloride require standard precautions for reactive intermediates. The compound is typically supplied as a crystalline solid under inert atmosphere to maintain stability, with recommended storage at 2-8°C in airtight containers.

Recent patent literature reveals innovative applications of this sulfonyl chloride derivative in proteolysis-targeting chimera (PROTAC) development, a cutting-edge approach in targeted protein degradation therapeutics. This positions 1566323-20-3 at the forefront of contemporary drug discovery platforms.

Quality control protocols for (5-chloropyridin-2-yl)methanesulfonyl chloride emphasize rigorous testing for residual solvents and heavy metal content, meeting the stringent requirements of Good Manufacturing Practice (GMP) standards when used in pharmaceutical applications.

The global market for pyridine derivatives like 1566323-20-3 is projected to grow steadily, driven by increasing R&D expenditure in precision medicine and green chemistry initiatives. Suppliers are expanding production capacities to meet the rising demand from North American and Asian markets.

From an environmental perspective, waste streams containing (5-chloropyridin-2-yl)methanesulfonyl chloride require proper treatment to remove reactive functional groups before disposal. Many manufacturers now implement atom-efficient synthetic routes to minimize ecological impact.

Academic researchers value this compound for its utility in constructing molecular scaffolds with potential biological activity. Its compatibility with various catalytic systems makes it particularly valuable for methodology development in organic synthesis.

Future applications may explore the use of 1566323-20-3 in bioconjugation chemistry for antibody-drug conjugates or diagnostic probes, expanding its utility beyond traditional small molecule development into the realm of biopharmaceuticals.

For researchers sourcing this material, technical specifications should include detailed spectroscopic data and certificates of analysis. Reputable suppliers provide comprehensive safety data sheets and stability studies to support regulatory compliance in various jurisdictions.